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Compound of Interest

Compound Name: Lipomycin

Cat. No.: B12350112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the lipomycin biosynthetic

gene cluster (BGC), offering a valuable resource for researchers, scientists, and professionals

involved in natural product discovery and drug development. Lipomycin, an acyclic polyene

antibiotic produced by Streptomyces aureofaciens Tü117, exhibits activity against Gram-

positive bacteria.[1] Understanding its genetic blueprint is crucial for harnessing its therapeutic

potential and for bioengineering novel derivatives.

The Lipomycin Biosynthetic Gene Cluster: An
Overview
The complete biosynthetic gene cluster for α-lipomycin has been cloned and characterized

from Streptomyces aureofaciens Tü117.[1][2][3] The cluster spans a 74-kb region of DNA and

contains 28 complete open reading frames (ORFs), with 22 of these being directly involved in

the biosynthesis of lipomycin.[1][2][3] The core of this cluster is a hybrid peptide-polyketide

system, featuring a large polyketide synthase (PKS) and a nonribosomal peptide synthetase

(NRPS).[2][3]

Genetic Organization
The lip gene cluster is a contiguous stretch of DNA responsible for the assembly of the

lipomycin molecule, including its polyketide chain, the tetramic acid moiety, and the attached
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d-digitoxose sugar.[2][3] The cluster also harbors genes predicted to be involved in regulation

and export of the antibiotic.[2][3]

Table 1: Quantitative Data of the Lipomycin Biosynthetic Gene Cluster

Feature Value Reference

Producing Organism
Streptomyces aureofaciens

Tü117
[2]

Size of Gene Cluster ~74 kb [2]

Total Open Reading Frames

(ORFs)
28 [2][3]

ORFs in Biosynthetic Pathway 22 [2][3]

G+C Content 71.6% [2]

Core Biosynthetic Machinery

Type I Polyketide Synthase

(PKS), Nonribosomal Peptide

Synthetase (NRPS)

[2][3]

MIBiG Accession BGC0001003 [4]

Key Biosynthetic Genes
The functions of the individual genes within the lipomycin BGC have been assigned based on

homology searches. The core synthesis is carried out by a modular Type I PKS system,

comprising four multifunctional proteins (LipPks1-4) organized into eight modules, and a single

NRPS module (LipNrps).[2]

Table 2: Genes of the Lipomycin Biosynthetic Gene Cluster and Their Putative Functions
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Gene Putative Function Reference

Core Biosynthesis

lipPks1 Polyketide Synthase [2][4]

lipPks2 Polyketide Synthase [2][4]

lipPks3 Polyketide Synthase [2][4]

lipPks4 Polyketide Synthase [2][4]

lipNrps
Nonribosomal Peptide

Synthetase
[2][4]

Sugar Biosynthesis &

Attachment

lipGtf Glycosyltransferase [2][4]

lipDig1
dTDP-glucose 4,6-

dehydratase
[2][4]

lipDig2
dTDP-4-keto-6-deoxyglucose

3,5-epimerase
[2][4]

lipDig3
dTDP-4-keto-rhamnose

reductase
[2][4]

lipDig4 Sugar biosynthesis enzyme [2][4]

lipDig5 Sugar biosynthesis enzyme [2][4]

Tailoring and Modification

lipMt Methyltransferase [2][4]

lipTe Thioesterase [2][4]

lipX2 Dieckmann cyclase [4][5]

Regulation

lipReg1 Response regulator [4][6]

lipReg2 Sensor kinase [4][6]
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lipReg3
MARR family transcriptional

regulator
[4][6]

lipReg4
LAL family transcriptional

regulator
[4][6]

lipX1 Putative regulatory protein [4][6]

Transport

lipEx1 Putative transporter [4]

Biosynthetic Pathway of α-Lipomycin
The biosynthesis of α-lipomycin is a multi-step process involving the coordinated action of the

PKS and NRPS enzymes, followed by tailoring and glycosylation steps.
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Precursor Supply

Core Assembly

Tailoring and Glycosylation

Sugar Biosynthesis

Final Product

Malonyl-CoA

LipPks1-4
(8 modules)Methylmalonyl-CoA

Amino Acid LipNrps

Polyketide Chain

Polyketide-Amino Acid Intermediate LipX2
(Dieckmann Cyclase) β-Lipomycin

LipMt
(Methyltransferase)

LipGtf
(Glycosyltransferase) α-Lipomycin

Glucose-1-Phosphate LipDig1-5 dTDP-d-Digitoxose
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Regulatory Genes

Biosynthetic & Transport Genes

LipReg2
(Sensor Kinase)

LipReg1
(Response Regulator)

Phosphorylation

LipReg4
(LAL-type Activator)

Activates

lip Biosynthetic Genes

Activates

LipReg3
(MARR-type Repressor)

lipEx1 (Exporter)

Represses

LipX1
(Ribonuclease)

Influences
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Plasmid Construction

Intergeneric Conjugation

Selection and Verification

PCR amplify internal
fragment of target gene

Ligate fragment
into plasmid

Integrative plasmid
(e.g., pKC1132)

Transform into E. coli

E. coli donor strain

Mix and plate on
conjugation medium

S. aureofaciens recipient

Select for exconjugants
(e.g., with apramycin)

Verify gene disruption
by PCR

Analyze mutant phenotype
(loss of production)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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